Cas no 941975-62-8 (N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(prop-2-en-1-yl)ethanediamide)

• Product Name: N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(prop-2-en-1-yl)ethanediamide
• CAS No: 941975-62-8
• MF: C₁₇H₂₆N₄O₂
• MW: 318.413943767548
• CID: 5502643
• PubChem ID: 18583519
• Update Time: 2025-07-11

N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(prop-2-en-1-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-N-(prop-2-en-1-yl)ethanediamide
• N1-allyl-N2-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)oxalamide
• N'-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-N-prop-2-enyloxamide
• F2762-0007
• 941975-62-8
• AKOS024678198
• N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(prop-2-en-1-yl)ethanediamide

• Inchi： 1S/C17H26N4O2/c1-6-11-18-16(22)17(23)19-12-15(21(4)5)13-7-9-14(10-8-13)20(2)3/h6-10,15H,1,11-12H2,2-5H3,(H,18,22)(H,19,23)
• InChI Key： IYAPCGUZAFXCRK-UHFFFAOYSA-N
• SMILES： O=C(C(NCC=C)=O)NCC(C1C=CC(=CC=1)N(C)C)N(C)C

Computed Properties

• Exact Mass: 318.20557608g/mol
• Monoisotopic Mass: 318.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.7Ų

Additional information on N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(prop-2-en-1-yl)ethanediamide

N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(prop-2-en-1-yl)ethanediamide (CAS No. 941975-62-8): An Overview

N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(prop-2-en-1-yl)ethanediamide (CAS No. 941975-62-8) is a multifunctional organic compound with significant potential in various applications, particularly in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and its role in the development of novel drug candidates.

The molecular structure of N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(prop-2-en-1-yl)ethanediamide is composed of a central ethanediamide backbone with two key functional groups: a dimethylamino group and a propenyl group. These functional groups contribute to the compound's ability to interact with biological targets, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(prop-2-en-1-yl)ethanediamide in modulating various biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The dimethylamino groups are believed to play a crucial role in these activities by enhancing the compound's ability to interact with specific receptors and enzymes involved in inflammation and pain signaling pathways.

In addition to its anti-inflammatory and analgesic effects, N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(prop-2-en-1-yl)ethanediamide has also been investigated for its potential as an antiviral agent. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively inhibit the replication of several viral strains, including influenza and herpes simplex virus. The propenyl group is thought to contribute to this antiviral activity by facilitating the compound's entry into host cells and interfering with viral replication mechanisms.

The pharmacokinetic properties of N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(prop-2-en-1-yl)ethanediamide have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties make it an attractive candidate for further development as a therapeutic agent, particularly for conditions where sustained drug delivery is required.

Furthermore, the safety profile of N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(prop-2-en-1-yl)ethanediamide has been evaluated in preclinical studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. This favorable safety profile further supports its potential for clinical applications.

In conclusion, N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(prop-2-en-1-yl)ethanediamide (CAS No. 941975-62-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential, paving the way for new advancements in drug discovery and treatment options for various diseases.